(4E)-1-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-fluorophenyl)-4-[furan-2-yl(hydroxy)methylidene]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C24H16FN3O4S2
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 1-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H16FN3O4S2/c25-16-10-8-15(9-11-16)19-18(20(29)17-7-4-12-32-17)21(30)22(31)28(19)23-26-27-24(34-23)33-13-14-5-2-1-3-6-14/h1-12,19,30H,13H2
• Standard InChI Key: LUUFWUHQUXDDQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)F

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound has the molecular formula C$_{24}$H$_{16}$FN$_{3}$O$_{4}$S$_{2}$ and a molecular weight of 493.5 g/mol. Its IUPAC name reflects a pyrrolidine-2,3-dione core substituted with:

• A 5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl group at position 1.

• A 4-fluorophenyl group at position 5.

• A furan-2-yl(hydroxy)methylidene moiety at position 4, with an E-configured double bond.

Structural Characterization

• 2D/3D Structure: PubChem provides a detailed chemical structure depiction, highlighting the thiadiazole and pyrrolidine-dione rings linked via a sulfanyl bridge.

• Spectral Data: While direct spectra for this compound are unavailable, analogous thiadiazole derivatives exhibit IR peaks for carbonyl (1600–1750 cm$^{-1}$), aromatic C–H (3050–3100 cm$^{-1}$), and S–S/S–C bonds (600–700 cm$^{-1}$). $^{1}\text{H NMR}$ signals for the benzylsulfanyl group typically appear at δ 4.3–4.5 ppm (CH$_2$), while the 4-fluorophenyl group resonates at δ 7.0–7.5 ppm.

Synthesis and Derivative Formation

Synthetic Pathways

The compound’s synthesis likely involves multistep reactions common to 1,3,4-thiadiazole derivatives:

• Thiosemicarbazide Formation: Condensation of furan-2-carbaldehyde with thiosemicarbazide under acidic conditions.

• Oxidative Cyclization: Using ferric ammonium sulfate (FAS) to form the 1,3,4-thiadiazole ring.

• Functionalization:

  • Introduction of the benzylsulfanyl group via nucleophilic substitution.

  • Coupling with 4-fluorophenylacetyl chloride to form the pyrrolidine-dione core.

Key Intermediates

• Hexamethylenetetramine Salts: Used in Sommelet reactions to introduce aldehyde groups, as seen in related thiadiazole syntheses.

• Chloromethyl Intermediates: Critical for attaching substituents via thioetherification.

Physicochemical and Pharmacokinetic Properties

Solubility and Stability

• LogP: Predicted to be 3.2–3.9, indicating moderate lipophilicity.

• Aqueous Solubility: <1 mg/mL due to aromatic and heterocyclic groups.

Metabolic Pathways

• Oxidation: Likely metabolism of the benzylsulfanyl group to sulfoxide/sulfone metabolites.

• Glucuronidation: Hydroxyl groups on the furan ring may undergo phase II conjugation.

Comparative Analysis with Analogues

Feature	This Compound	Analogues (e.g., STK517372)
Molecular Weight	493.5 g/mol	419.9–515.2 g/mol
Antibacterial Potency	Not tested	MIC: 2–8 µg/mL
Anticancer Activity	Potential (unverified)	IC$_{50}$: 10–50 µM
Synthetic Complexity	High	Moderate